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Compound of Interest

Compound Name: IL-17 modulator 1 disodium

Cat. No.: B10831949

Get Quote

For Immediate Release

A comprehensive review of preclinical data for the novel, orally active small molecule, IL-17
Modulator 1 Disodium, alongside established biologic inhibitors of the IL-17 pathway—

Secukinumab, Ixekizumab, Brodalumab, and Bimekizumab—is presented for researchers,

scientists, and drug development professionals. This guide summarizes available quantitative

data, details experimental methodologies, and provides visual representations of the relevant

signaling pathway and a typical experimental workflow.

Executive Summary
IL-17 Modulator 1 Disodium, a small molecule identified in patent WO2020127685A1,

demonstrates low nanomolar to picomolar potency in in-vitro assays, inhibiting the IL-17A-

induced production of inflammatory cytokines. While direct in-vivo comparative data is limited,

its oral availability presents a significant potential advantage over the injectable administration

of current biologic therapies. This report provides a side-by-side comparison of the preclinical

efficacy of these agents to aid in the evaluation of jejich potential therapeutic applications.
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The following tables summarize the available quantitative data for IL-17 Modulator 1
Disodium and its biologic comparators.

Table 1: In Vitro Potency of IL-17 Modulators

Modulator Target(s) Assay Type Cell Line
Measured
Endpoint

IC50 / Kd

IL-17

Modulator 1

Disodium

IL-17A

Signaling

IL-17A-

induced IL-6

Secretion

Human

Dermal

Fibroblasts

IL-6

concentration
~1 nM

IL-17

Modulator 1

Disodium

IL-17A

Signaling

IL-17A-

induced

GROα

Secretion

HT-29
GROα

concentration
~0.2 nM

Secukinumab IL-17A
IL-17A

Neutralization

Human

Dermal

Fibroblasts

IL-6

Secretion

0.43 ± 0.18

nM[1]

Ixekizumab IL-17A

IL-17A

Binding

Affinity (SPR)

- - <3 pM[1]

Brodalumab IL-17RA

IL-17A-

induced IL-6

Secretion

Human

Dermal

Fibroblasts

IL-6

concentration
0.03 µg/mL

Bimekizumab
IL-17A & IL-

17F

IL-17A

Binding

Affinity (SPR)

- - 3.2 pM[2]

Bimekizumab
IL-17A & IL-

17F

IL-17F

Binding

Affinity (SPR)

- - 23 pM[2]

Table 2: In Vivo Efficacy of IL-17 Modulators in a Mouse Model of Psoriasis (Imiquimod-

Induced)
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Modulator
Administration
Route

Dosage Key Finding

IL-17 Modulator 1

Disodium
Oral 30 mg/kg

Significant reduction

in ear thickness and

scaling

Secukinumab Intraperitoneal 48 µ g/mouse/day

Significant reduction

in psoriasis-like skin

inflammation[2]

Ixekizumab Intravenous 0.01 - 1 mg/kg

Dose-dependent

decrease in human IL-

17A-induced KC

secretion[1]

Brodalumab Not specified Not specified

Data in this specific

model not readily

available in the

searched context

Bimekizumab Not specified Not specified

Data in this specific

model not readily

available in the

searched context

Experimental Protocols
In Vitro Assays
1. IL-17A-Induced IL-6/GROα Secretion Assay:

Cell Culture: Human Dermal Fibroblasts (for IL-6) or HT-29 cells (for GROα) are cultured in

appropriate media.

Stimulation: Cells are pre-incubated with varying concentrations of the test modulator (e.g.,

IL-17 Modulator 1 Disodium, Secukinumab, Brodalumab) for a specified period.

Induction: Recombinant human IL-17A is added to the culture to induce the secretion of IL-6

or GROα.
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Quantification: After an incubation period, the supernatant is collected, and the concentration

of the secreted cytokine (IL-6 or GROα) is measured using an Enzyme-Linked

Immunosorbent Assay (ELISA).

Analysis: The half-maximal inhibitory concentration (IC50) is calculated by plotting the

percentage of inhibition against the modulator concentration.

2. Surface Plasmon Resonance (SPR) for Binding Affinity:

Immobilization: One of the binding partners (e.g., the IL-17 cytokine) is immobilized on a

sensor chip.

Interaction: A solution containing the other binding partner (e.g., the monoclonal antibody) is

flowed over the chip surface.

Detection: The binding interaction is detected by measuring the change in the refractive

index at the sensor surface, which is proportional to the mass of the bound analyte.

Analysis: Association (ka) and dissociation (kd) rate constants are determined, and the

equilibrium dissociation constant (Kd) is calculated (Kd = kd/ka) to quantify the binding

affinity.

In Vivo Models
1. Imiquimod-Induced Psoriasis Mouse Model:

Induction: A daily topical dose of imiquimod cream (e.g., 5%) is applied to the shaved back

and/or ear of mice for several consecutive days to induce psoriasis-like skin inflammation.[2]

This leads to erythema, scaling, and skin thickening.[2]

Treatment: The test modulator is administered to the mice via the appropriate route (e.g.,

oral gavage for IL-17 Modulator 1 Disodium, intraperitoneal or intravenous injection for

monoclonal antibodies).

Assessment: Disease severity is evaluated by scoring the Psoriasis Area and Severity Index

(PASI), which assesses erythema, scaling, and skin thickness. Ear thickness can also be

measured using calipers.
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Analysis: The efficacy of the treatment is determined by comparing the reduction in disease

severity scores and/or ear thickness in the treated group versus a vehicle-treated control

group.
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Caption: IL-17 Signaling Pathway.
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Caption: Experimental Workflow for IL-17 Modulator Validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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